Cas no 128255-45-8 ((Z)-4-Hydroxy Tamoxifen O-b-D-Glucuronide (~85%))

• Product Name: (Z)-4-Hydroxy Tamoxifen O-b-D-Glucuronide (~85%)
• CAS No: 128255-45-8
• MF: C₃₂H₃₇NO₈
• MW: 563.638089895248
• CID: 192601
• PubChem ID: 3037581
• Update Time: 2025-04-19

(Z)-4-Hydroxy Tamoxifen O-b-D-Glucuronide (~85%) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,4-[(1Z)-1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]phenyl
• (Z)-4-Hydroxy Tamoxifen O-β-D-Glucuronide
• 4-hydroxytamoxifen beta-glucuronide
• b-D-Glucopyranosiduronic acid,4-[(1Z)-1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-phenyl-1-buten-1...
• Phenyl 4-C-[(1Z)-1-{4-[2-(dimethylamino)ethoxy]phenyl}-2-phenyl-1 -buten-1-yl]-β-D-glucopyranosiduronic acid
• (Z)-4-[1-[4-[2-(DiMethylaMino)ethoxy]phenyl]-2-phenyl-1-butenyl]phenyl β-D-Glucopyranosiduronic Acid
• 4-[(1Z)-1-[4-[2-(DiMethylaMino)ethoxy]phenyl]-2-phenyl-1-butenyl]phenyl β-D-Glucopyranosiduronic Acid
• 128255-45-8
• 4-Htbg
• (Z)-4-HYDROXY TAMOXIFEN O-BETA-D-GLUCURONIDE
• (2S,3S,4R,5R,6S)-3-[(Z)-1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]-3,4,5-trihydroxy-6-phenoxyoxane-2-carboxylic acid
• (Z)-4-Hydroxy Tamoxifen O-b-D-Glucuronide (~85%)

• Inchi： 1S/C32H37NO8/c1-4-25(21-11-7-5-8-12-21)26(22-15-17-23(18-16-22)39-20-19-33(2)3)32(38)28(35)27(34)31(41-29(32)30(36)37)40-24-13-9-6-10-14-24/h5-18,27-29,31,34-35,38H,4,19-20H2,1-3H3,(H,36,37)/b26-25-/t27-,28-,29-,31-,32+/m1/s1
• InChI Key： SVFHAYXIYPCIFK-DKNZORBSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@](/C(/C2C=CC(=CC=2)OCCN(C)C)=C(\C2C=CC=CC=2)/CC)([C@H]1C(=O)O)O)O)O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 563.25200
• Monoisotopic Mass: 563.251917
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 129

Experimental Properties

• Density: 1.297
• Boiling Point: 745.2°C at 760 mmHg
• Flash Point: 404.5°C
• Refractive Index: 1.628
• PSA: 128.92000
• LogP: 3.28920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbene glycosides